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Compound of Interest

Compound Name:
Methyl 5-bromobenzo[d]oxazole-

2-carboxylate

Cat. No.: B1422275 Get Quote

Technical Guide: Methyl 5-
bromobenzo[d]oxazole-2-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth look at the fundamental physicochemical properties of Methyl
5-bromobenzo[d]oxazole-2-carboxylate, a heterocyclic compound of interest in medicinal

chemistry and materials science.

Core Molecular Attributes
Methyl 5-bromobenzo[d]oxazole-2-carboxylate is a brominated benzoxazole derivative. The

incorporation of the bromine atom and the methyl ester group significantly influences its

electronic properties, reactivity, and potential as a scaffold in drug design.

Molecular Formula and Weight
The key identifiers for this compound are its molecular formula and weight, which are essential

for stoichiometric calculations in synthesis, analytical characterization, and high-throughput

screening.
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Property Value Source

Chemical Formula C9H6BrNO3 [1][2]

Molecular Weight 256.05 g/mol [1][2]

CAS Number 954239-61-3 [1][2]

Structural Representation and Logic
The structure of Methyl 5-bromobenzo[d]oxazole-2-carboxylate is foundational to its

chemical behavior. The benzoxazole core is a bicyclic system consisting of a benzene ring

fused to an oxazole ring.

Caption: Chemical structure of Methyl 5-bromobenzo[d]oxazole-2-carboxylate.

Experimental Protocols: A Note on Synthesis
While a detailed synthetic protocol is beyond the scope of this specific guide, the synthesis of

related benzoxazole structures often involves the condensation of a 2-aminophenol with a

carboxylic acid derivative. For instance, the synthesis of a related compound, methyl 2-

aminobenzo[d]oxazole-5-carboxylate, involves the reaction of 2-amino-4-nitrophenol, followed

by reduction and subsequent cyclization with cyanogen bromide.[3] This general principle

highlights the modularity of benzoxazole synthesis, allowing for the introduction of various

substituents to modulate the molecule's properties.

Applications and Relevance in Drug Development
Benzoxazole derivatives are a well-established class of heterocyclic compounds with a broad

spectrum of biological activities. They are often investigated for their potential as:

Antimicrobial agents: The benzoxazole scaffold is present in several compounds with

antibacterial and antifungal properties.

Anticancer agents: Certain derivatives have shown promise in targeting various cancer cell

lines.
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Enzyme inhibitors: The rigid, planar structure of the benzoxazole core makes it an attractive

scaffold for designing specific enzyme inhibitors.

The presence of a bromine atom in Methyl 5-bromobenzo[d]oxazole-2-carboxylate can

enhance its biological activity through halogen bonding and by increasing its lipophilicity, which

can improve cell membrane permeability. The methyl ester provides a handle for further

chemical modification, allowing for the generation of libraries of related compounds for

structure-activity relationship (SAR) studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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